Cas no 116850-63-6 (4H-1,2,4-Triazole,3-(4-fluorophenyl)-4-methyl-5-(methylthio)-)

• Product Name: 4H-1,2,4-Triazole,3-(4-fluorophenyl)-4-methyl-5-(methylthio)-
• CAS No: 116850-63-6
• MF: C₁₀H₁₀FN₃S
• MW: 223.269903659821
• CID: 198180
• PubChem ID: 3088008
• Update Time: 2025-04-19

4H-1,2,4-Triazole,3-(4-fluorophenyl)-4-methyl-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole,3-(4-fluorophenyl)-4-methyl-5-(methylthio)-
• 3-(4-fluorophenyl)-4-methyl-5-methylsulfanyl-1,2,4-triazole
• AKOS017020559
• 116850-63-6
• SCHEMBL1544564
• Z24194977
• CHEMBL27785
• 4H-1,2,4-Triazole, 3-(4-fluorophenyl)-4-methyl-5-(methylthio)-
• 3-(4-Fluorophenyl)-4-methyl-5-(methylthio)-4H-1,2,4-triazole
• DTXSID90151550

• Inchi： 1S/C10H10FN3S/c1-14-9(12-13-10(14)15-2)7-3-5-8(11)6-4-7/h3-6H,1-2H3
• InChI Key： SYFJFFXWGOBEDF-UHFFFAOYSA-N
• SMILES： S(C)C1=NN=C(C2C=CC(=CC=2)F)N1C

Computed Properties

• Exact Mass: 223.0581
• Monoisotopic Mass: 223.05794667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56Ų

Experimental Properties

• PSA: 30.71